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Compound of Interest

Compound Name: DiD perchlorate

Cat. No.: B1670508 Get Quote

Introduction

DiD perchlorate is a lipophilic, far-red fluorescent carbocyanine dye widely utilized for labeling

the plasma membrane of living cells.[1][2] Its mechanism relies on the insertion of its long

aliphatic tails into the lipid bilayer, a process that significantly enhances its fluorescence

quantum yield.[2][3] DiD is weakly fluorescent in aqueous environments but becomes intensely

bright and stable once incorporated into membranes.[2] With an excitation maximum around

644 nm and an emission maximum at approximately 665 nm, its spectral properties are well-

suited for multicolor imaging and for applications in tissues or whole organisms, where

autofluorescence is minimal in the far-red spectrum.[1][3]

This guide provides detailed protocols for labeling both suspension and adherent cells with DiD
perchlorate, summarizes key quantitative parameters, and offers troubleshooting advice for

common issues.

Mechanism of Action

DiD perchlorate passively diffuses and partitions into the cell's plasma membrane. Once

integrated into the hydrophobic lipid environment, the dye becomes highly fluorescent and

diffuses laterally, leading to staining of the entire cell.[3] This stable labeling is retained for

extended periods, making it an excellent tool for long-term cell tracking. Upon cell division, the

dye is distributed approximately equally between daughter cells, resulting in a progressive

halving of fluorescence intensity that can be used to monitor proliferation.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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